Cas no 6957-76-2 (8H-Purin-8-one,2-amino-7,9-dihydro-)

• Product Name: 8H-Purin-8-one,2-amino-7,9-dihydro-
• CAS No: 6957-76-2
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 516610
• PubChem ID: 5356758
• Update Time: 2025-04-19

8H-Purin-8-one,2-amino-7,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 8H-Purin-8-one,2-amino-7,9-dihydro-
• 2-amino-7,9-dihydropurin-8-one
• 8-oxo-7,8-dihydrodeoxyguanine
• 2-amino-7,9-dihydro-purin-8-one
• 2-Amino-8-oxapurin
• AC1NS9O3
• NCIOpen2_000022
• NSC65989
• 8H-purin-8-one-2-amino-7,9-dihydro-
• 2-Amino-8-oxypurin
• NSC 65989
• NSC-65989
• 6957-76-2
• DTXSID80219835
• AKOS015966691
• 8H-Purin-8-one, 2-amino-7,9-dihydro-

• Inchi： 1S/C5H5N5O/c6-4-7-1-2-3(9-4)10-5(11)8-2/h1H,(H4,6,7,8,9,10,11)
• InChI Key： LEFZRUQODOYVMO-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(C=NC(N)=N2)N1

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9
• XLogP3: -1.2

Experimental Properties

• Density: 1.577
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.685
• PSA: 92.93
• LogP: -0.19040